Cas no 99568-12-4 (1,4-Bis(6-carboxypyridin-3-yl)benzene)

• Product Name: 1,4-Bis(6-carboxypyridin-3-yl)benzene
• CAS No: 99568-12-4
• MF: C₁₀H₇NO₂S
• MW: 205.233081102371
• MDL: MFCD16305940
• CID: 1002909
• PubChem ID: 20206708
• Update Time: 2025-04-20

1,4-Bis(6-carboxypyridin-3-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(6-carboxypyridin-3-yl)benzene
• 5-[4-(6-carboxypyridin-3-yl)phenyl]pyridine-2-carboxylic acid
• EN300-5071447
• 5-(Thiophen-2-yl)picolinic acid
• 99568-12-4
• 5-thiophen-2-ylpyridine-2-carboxylic acid
• FT-0716440
• MFCD16305940
• 5-(thiophen-2-yl)pyridine-2-carboxylic acid
• SCHEMBL10722440
• AKOS012258610
• DA-19949

• MDL： MFCD16305940
• Inchi： 1S/C10H7NO2S/c12-10(13)8-4-3-7(6-11-8)9-2-1-5-14-9/h1-6H,(H,12,13)
• InChI Key： SWZKIXNHZZCQOK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=NC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 320.08000
• Monoisotopic Mass: 205.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 100.38000
• LogP: 3.20700